6-(2H-1,3-benzodioxol-5-yl)-2-(2-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}ethyl)-2,3-dihydropyridazin-3-one
CAS No.: 1115915-24-6
Cat. No.: VC7179659
Molecular Formula: C22H18N4O4S
Molecular Weight: 434.47
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1115915-24-6 |
|---|---|
| Molecular Formula | C22H18N4O4S |
| Molecular Weight | 434.47 |
| IUPAC Name | 6-(1,3-benzodioxol-5-yl)-2-[2-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]pyridazin-3-one |
| Standard InChI | InChI=1S/C22H18N4O4S/c1-31-16-5-2-14(3-6-16)22-23-20(30-25-22)10-11-26-21(27)9-7-17(24-26)15-4-8-18-19(12-15)29-13-28-18/h2-9,12H,10-11,13H2,1H3 |
| Standard InChI Key | ZEWRXCAEISDDEW-UHFFFAOYSA-N |
| SMILES | CSC1=CC=C(C=C1)C2=NOC(=N2)CCN3C(=O)C=CC(=N3)C4=CC5=C(C=C4)OCO5 |
Introduction
The compound 6-(2H-1,3-benzodioxol-5-yl)-2-(2-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}ethyl)-2,3-dihydropyridazin-3-one is a complex organic molecule that incorporates several distinct structural elements, including a benzodioxole ring, an oxadiazole ring, and a pyridazine core. This compound is of interest due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.
Molecular Formula and Weight
Although specific data on the molecular formula and weight of this compound are not readily available in the provided sources, it can be inferred that the molecular formula would be complex due to the presence of multiple rings and functional groups. The molecular weight would likely be substantial, reflecting the compound's intricate structure.
Potential Chemical Reactions
This compound could undergo various chemical reactions, such as hydrolysis of the oxadiazole ring or modifications to the pyridazine core. These reactions could be used to modify the compound's properties or enhance its biological activity.
Potential Biological Activities
Compounds with similar structures have been investigated for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the benzodioxole and oxadiazole rings may confer specific biological activities, although detailed studies on this compound are lacking.
Data Table: Comparison of Related Compounds
| Compound | Molecular Formula | Molecular Weight | Biological Activity |
|---|---|---|---|
| (5S,6S)-6-[2-(1,3-Benzodioxol-5-yl)ethyl]-5,6-dihydro-4,5-dimethoxy-2H-pyran-2-one | C16H18O6 | 306.31 | Not specified |
| 3-[1-[2-(1,3-Benzodioxol-5-yl)-1-oxoethyl]-4-piperidinyl]-5-phenyl-1,3,4-oxadiazol-2-one | C22H21N3O5 | 407.4 | Potential therapeutic applications |
| 6-(2H-1,3-Benzodioxol-5-yl)-4-methoxy-2H-pyran-2-one | C13H10O5 | Not specified | Not specified |
Note: The table includes related compounds for comparison purposes. Detailed information on the compound of interest is limited.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume